Cas no 2138097-53-5 (3,4-difluoro-5-(2-methylphenyl)aniline)

• Product Name: 3,4-difluoro-5-(2-methylphenyl)aniline
• CAS No: 2138097-53-5
• MF: C₁₃H₁₁F₂N
• MW: 219.22995018959
• CID: 6585452
• PubChem ID: 165495922
• Update Time: 2025-10-31

3,4-difluoro-5-(2-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-5-(2-methylphenyl)aniline
• 2138097-53-5
• EN300-1142154

• Inchi： 1S/C13H11F2N/c1-8-4-2-3-5-10(8)11-6-9(16)7-12(14)13(11)15/h2-7H,16H2,1H3
• InChI Key： REBBZZFSMSUKGQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C1C=CC=CC=1C)N)F

Computed Properties

• Exact Mass: 219.08595568g/mol
• Monoisotopic Mass: 219.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3,4-difluoro-5-(2-methylphenyl)aniline

Introduction to 3,4-difluoro-5-(2-methylphenyl)aniline (CAS No. 2138097-53-5)

3,4-difluoro-5-(2-methylphenyl)aniline, with the CAS number 2138097-53-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This aromatic amine features a unique combination of fluorine substituents and a 2-methylphenyl group, which imparts distinct chemical and physical properties. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and functional materials.

The molecular structure of 3,4-difluoro-5-(2-methylphenyl)aniline consists of an aniline core with two fluorine atoms at the 3 and 4 positions, and a 2-methylphenyl group at the 5 position. The presence of these substituents significantly influences the compound's reactivity and biological activity. The fluorine atoms enhance the electron-withdrawing effect, while the 2-methylphenyl group provides steric hindrance and hydrophobicity. These characteristics are crucial for optimizing the pharmacological properties of drugs derived from this compound.

In recent years, there has been a growing interest in the use of 3,4-difluoro-5-(2-methylphenyl)aniline as a building block for the development of novel therapeutic agents. One notable application is in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique structure of 3,4-difluoro-5-(2-methylphenyl)aniline allows for fine-tuning of the pharmacokinetic and pharmacodynamic properties of these drugs, leading to improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, 3,4-difluoro-5-(2-methylphenyl)aniline has also found utility in materials science. Its aromatic nature and functional groups make it an excellent precursor for the synthesis of advanced polymers and coatings. For instance, it can be used to create polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The synthesis of 3,4-difluoro-5-(2-methylphenyl)aniline typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with 3,4-difluorobenzonitrile, which undergoes reduction to form 3,4-difluorobenzylamine. This intermediate is then coupled with 2-bromotoluene using transition metal-catalyzed cross-coupling reactions to yield the final product. Recent advancements in catalytic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound.

The physicochemical properties of 3,4-difluoro-5-(2-methylphenyl)aniline have been extensively studied. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound exhibits good solubility in organic solvents such as dichloromethane and dimethylformamide (DMF), but it is poorly soluble in water. These properties make it suitable for various synthetic transformations and purification techniques.

In terms of safety and handling, while 3,4-difluoro-5-(2-methylphenyl)aniline is not classified as a hazardous material under current regulations, it should be handled with care due to its potential reactivity with strong oxidizers and acids. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The environmental impact of 3,4-difluoro-5-(2-methylphenyl)aniline has also been a subject of research. Studies have shown that it does not pose significant environmental risks when used responsibly and disposed of according to regulatory guidelines. However, efforts are ongoing to develop more sustainable synthesis methods that minimize waste generation and reduce the use of harmful reagents.

In conclusion, 3,4-difluoro-5-(2-methylphenyl)aniline (CAS No. 2138097-53-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure provides a foundation for developing innovative products that address unmet needs in various industries. As research continues to advance our understanding of this compound's properties and potential uses, it is likely that new applications will emerge, further expanding its value in the scientific community.